Ethyl (4,4-dimethyl-2,5-dioxo-1-imidazolidinyl)acetate

• Molecular Formula: C9H14N2O4
• Molecular Weight: 214.22 g/mol
• IUPAC Name: ethyl 2-(4,4-dimethyl-2,5-dioxoimidazolidin-1-yl)acetate
• InChI: InChI=1S/C9H14N2O4/c1-4-15-6(12)5-11-7(13)9(2,3)10-8(11)14/h4-5H2,1-3H3,(H,10,14)
• InChI Key: LCFHRQFJVBKAOI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C(=O)C(NC1=O)(C)C

Description

Ethyl (4,4-dimethyl-2,5-dioxo-1-imidazolidinyl)acetate is a useful research compound. Its molecular formula is C9H14N2O4 and its molecular weight is 214.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of 5,5-dimethylhydantoin (10 g, 78 mmol) in DMF (400 mL) was treated with cesium carbonate (25 g, 78 mmol) stirred at r.t. for 30 min then treated with ethyl bromoacetate (11.3 mL, 102 mmol) and allowed to stir overnight. The reaction mixture was partitioned between ethyl acetate and a 1 to 1 mixture of brine and water. The organics were washed with brine, dried (Na2SO4), filtered, concentrated and purified via silica gel column chromatography eluting with 30 to 50% ethyl acetate/hexane to give 5.47 g of the title compound as a white solid.